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Introduction

Nonadecanoic acid, a 19-carbon saturated fatty acid, serves as a valuable tool in metabolic
research and drug development when isotopically labeled.[1] Its nature as an odd-chain fatty
acid provides unique insights into lipid metabolism, as its breakdown yields propionyl-CoA,
which enters the citric acid cycle via a different route than the acetyl-CoA produced from even-
chain fatty acids.[2] The introduction of stable (Deuterium, 13C) or radioactive (**C) isotopes into
the nonadecanoic acid structure allows researchers to trace its metabolic fate, quantify its
uptake and turnover in various tissues, and elucidate the mechanisms of action of drugs that
target lipid metabolic pathways. This technical guide provides an in-depth overview of the
synthesis of isotopically labeled nonadecanoic acid and its application in tracer studies.

Synthesis of Isotopically Labeled Nonadecanoic
Acid
The synthesis of isotopically labeled nonadecanoic acid can be achieved through various

chemical strategies, depending on the desired isotope and its position within the molecule. This
section details the synthetic approaches for deuterium, 13C, and 14C labeling.

Deuterium-Labeled Nonadecanoic Acid (*H)
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Deuterium-labeled nonadecanoic acid is a valuable non-radioactive tracer for metabolic

studies using mass spectrometry. A common method for introducing deuterium at the a-position

(C2) is through a homologation procedure starting from stearic acid.

Synthetic Workflow for 2,2-d2-Nonadecanoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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